Cas no 164219-72-1 (4-Benzoyl-3-nitropyridine)
4-Benzoyl-3-nitropyridine structure
Product Name:4-Benzoyl-3-nitropyridine
CAS No:164219-72-1
MF:C12H8N2O3
MW:228.20352268219
CID:135247
PubChem ID:10036713
Update Time:2025-04-19
4-Benzoyl-3-nitropyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Benzoyl-3-nitropyridine
- (3-nitropyridin-4-yl)-phenylmethanone
- Methanone, (3-nitro-4-pyridinyl)phenyl-
- AKOS015912146
- DTXSID80434546
- (3-nitro-4-pyridinyl)-phenylmethanone
- 164219-72-1
- A810544
- (3-nitro-4-pyridyl)-phenyl-methanone
-
- Inchi： 1S/C12H8N2O3/c15-12(9-4-2-1-3-5-9)10-6-7-13-8-11(10)14(16)17/h1-8H
- InChI Key： QUPMIVUMNSOULW-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=CC=1)C1C=CN=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 228.05300
- Monoisotopic Mass: 228.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.8A^2
- XLogP3: 2
Experimental Properties
- Density: 1.322
- Boiling Point: 426.033 °C at 760 mmHg
- Flash Point: 211.457 °C
- PSA: 75.78000
- LogP: 2.74400
4-Benzoyl-3-nitropyridine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Benzoyl-3-nitropyridine Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
164219-72-1 (4-Benzoyl-3-nitropyridine) Related Products
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